(2R)-2-Quinolin-6-ylpropan-1-ol
Overview
Description
(2R)-2-Quinolin-6-ylpropan-1-ol is a chemical compound that has gained significant attention in the scientific community for its potential use in various applications. It is also known as 2-Quinolylmethanol, and its molecular formula is C11H11NO. This compound belongs to the class of alcohols and is commonly used as a building block in the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of (2R)-2-Quinolin-6-ylpropan-1-ol is not well understood. However, it is believed to interact with various biological targets, including enzymes, receptors, and ion channels. Its mechanism of action is currently under investigation in various research studies.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to exhibit antioxidant and anti-inflammatory properties. Additionally, it has been shown to have an effect on various biological processes, including cell signaling, gene expression, and cellular metabolism.
Advantages and Limitations for Lab Experiments
One of the significant advantages of (2R)-2-Quinolin-6-ylpropan-1-ol is its high purity and yield, which makes it an excellent building block for the synthesis of various organic compounds. However, its limitations include its relatively high cost and limited availability.
Future Directions
There are numerous future directions for the research and development of (2R)-2-Quinolin-6-ylpropan-1-ol. One of the most significant areas of future research is the investigation of its mechanism of action and its potential use in the treatment of various diseases. Additionally, the synthesis of new derivatives of this compound with improved pharmacological properties is also an area of active research. Finally, the development of new synthetic methods for the production of this compound is also an area of future research.
Synthesis Methods
The synthesis of (2R)-2-Quinolin-6-ylpropan-1-ol can be achieved through various methods. One of the most common methods is the reduction of 2-Quinolinecarboxaldehyde using sodium borohydride. This method yields the desired product with high purity and yield.
Scientific Research Applications
(2R)-2-Quinolin-6-ylpropan-1-ol has been extensively studied for its potential use in various scientific research applications. One of the most significant applications is in the field of medicinal chemistry, where it is used as a building block in the synthesis of various pharmaceutical compounds.
Properties
IUPAC Name |
(2R)-2-quinolin-6-ylpropan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO/c1-9(8-14)10-4-5-12-11(7-10)3-2-6-13-12/h2-7,9,14H,8H2,1H3/t9-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIEUFYTYHCNFHM-VIFPVBQESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)C1=CC2=C(C=C1)N=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CO)C1=CC2=C(C=C1)N=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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